Cas no 68081-81-2 (Sodium (C10-16)alkylbenzenesulfonate)

Sodium (C10-16)alkylbenzenesulfonate structure
68081-81-2 structure
Product Name:Sodium (C10-16)alkylbenzenesulfonate
CAS No:68081-81-2
MF:C17H27NaO3S
MW:334.449255228043
CID:58692
PubChem ID:23707964
Update Time:2025-04-18

Sodium (C10-16)alkylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Sodium (C10-16)alkylbenzenesulfonate
    • Mono(C10-16)alkylbenzenesulfonic acid sodium salt
    • Calsoft F-90
    • Sodium(C10-16)alkylbenzenesulfonate
    • 68081-81-2
    • Sodium 4-(undecan-3-yl)benzene-1-sulfonate
    • 18777-52-1
    • sodium;4-undecan-3-ylbenzenesulfonate
    • 127184-52-5
    • DTXSID2058679
    • FT-0623428
    • Inchi: 1S/C17H28O3S.Na/c1-3-5-6-7-8-9-10-15(4-2)16-11-13-17(14-12-16)21(18,19)20;/h11-15H,3-10H2,1-2H3,(H,18,19,20);/q;+1/p-1
    • InChI Key: HUKUZKXWBQJYTO-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(=CC=1)C(CC)CCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 334.158
  • Monoisotopic Mass: 334.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 357
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6A^2

Experimental Properties

  • Density: 1 at 68 °F (USCG, 1999)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

Sodium (C10-16)alkylbenzenesulfonate Pricemore >>

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